Cas no 140160-69-6 (3H-Azepin-3-one, hexahydro-5,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 3H-Azepin-3-one, hexahydro-5,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 140160-69-6
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 1292236
• Update Time: 2024-08-03

3H-Azepin-3-one, hexahydro-5,5-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Azepin-3-one, hexahydro-5,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C15H21NO3S/c1-12-4-6-14(7-5-12)20(18,19)16-9-8-15(2,3)10-13(17)11-16/h4-7H,8-11H2,1-3H3
• InChI Key： FEKFRRLGTBZVMO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C)(C)CC(=O)C1

Computed Properties

• Exact Mass: 295.12433

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 433.4±55.0 °C(Predicted)
• PSA: 54.45
• pka: -7.19±0.40(Predicted)